Cas no 73397-27-0 (Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid)

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid is a chiral, non-proteinogenic amino acid derivative featuring a Boc-protected amine and a hydroxyl group at the β-position. Its stereochemically defined (2S,3S) configuration makes it valuable for peptide synthesis and medicinal chemistry applications, particularly in the design of constrained peptidomimetics or enzyme inhibitors. The tert-butoxycarbonyl (Boc) group ensures orthogonal protection for selective deprotection in multi-step syntheses. The hydroxyl and carboxyl functionalities provide additional handles for further derivatization. This compound is particularly useful in constructing structurally complex bioactive molecules, where its rigid backbone and stereochemistry can influence conformational stability and binding affinity. Its purity and defined stereochemistry are critical for reproducible research outcomes.
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid structure
73397-27-0 structure
Product Name:Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
CAS No:73397-27-0
MF:C12H23NO5
MW:261.314724206924
MDL:MFCD04974450
CID:562549
PubChem ID:2762291
Update Time:2025-06-08

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-5-methylhexanoic acid
    • Boc-(2S,3S)-3-Amino-2-Hydroxy-5-Methylhexanoic Acid
    • (2S,3S)-3-(Boc-amino)-2-hydroxy-5-methylhexanoic acid
    • Hexanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-5-methyl-, (2S,3S)-
    • (2S,3S)-3-(N-boc)amino-2-hydroxy-5-methylhexanoic acid
    • (2S,3S)-3-(t-butoxycarbonyl)amino-2-hydroxy-5-methylhexaneoic acid
    • (2S,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-5-methylhexanoic acid
    • N-BOC-(2S,3S)-2-HYDROXY-3-AMINO-5-METHYLHEXANOIC ACID
    • n-boc-(2s,3s)-3-amino-2-hydroxy-5-methylhexanoic acid
    • DTXSID101136700
    • MFCD04974450
    • CS-0314577
    • PS-12817
    • SCHEMBL7320189
    • (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoic acid
    • (2S,3S)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic Acid
    • AKOS015949844
    • 73397-27-0
    • DJZCWTDKDFJARG-IUCAKERBSA-N
    • (2S,3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxy-5-methylhexanoic acid
    • A866097
    • (2S,3S)-3-((tert-butoxycarbonyl)amino)- 2-hydroxy-5-methylhexanoic acid
    • AMY37469
    • (2S,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-5-methylhexanoic acid
    • N-Boc-(2S,3S)-3-amino-2-hydroxy-5-methyl-hexanoic acid
    • G85329
    • Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
    • MDL: MFCD04974450
    • Inchi: 1S/C12H23NO5/c1-7(2)6-8(9(14)10(15)16)13-11(17)18-12(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,17)(H,15,16)/t8-,9-/m0/s1
    • InChI Key: DJZCWTDKDFJARG-IUCAKERBSA-N
    • SMILES: O(C(N[C@H]([C@@H](C(=O)O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 261.15800
  • Monoisotopic Mass: 261.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 95.86000
  • LogP: 1.76220

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Security Information

  • HazardClass:IRRITANT

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM185496-1g
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid
73397-27-0 95%
1g
$678 2021-06-09
Chemenu
CM185496-1g
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid
73397-27-0 95%
1g
$678 2023-02-18
Apollo Scientific
OR307087-1g
N-Boc-(2S,3S)-2-hydroxy-3-amino-5-methylhexanoic acid
73397-27-0
1g
£580.00 2024-07-21
abcr
AB154109-1 g
N-Boc-(2S,3S)-2-hydroxy-3-amino-5-methylhexanoic acid
73397-27-0
1g
€679.50 2023-06-23
TRC
B025375-25mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
73397-27-0
25mg
$ 120.00 2022-06-07
TRC
B025375-50mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
73397-27-0
50mg
$ 200.00 2022-06-07
TRC
B025375-100mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
73397-27-0
100mg
$ 310.00 2022-06-07
eNovation Chemicals LLC
Y1257138-10mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid
73397-27-0 95%
10mg
$250 2023-05-17
eNovation Chemicals LLC
Y1257138-25mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid
73397-27-0 95%
25mg
$235 2024-06-07
eNovation Chemicals LLC
Y1257138-100mg
Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid
73397-27-0 95%
100mg
$260 2024-06-07

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.